Cas no 2227906-10-5 ((1S)-2-amino-1-(5,6-dichloropyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(5,6-dichloropyridin-3-yl)ethan-1-ol
• CAS No: 2227906-10-5
• MF: C₇H₈Cl₂N₂O
• MW: 207.05721950531
• CID: 6241516
• PubChem ID: 165679073
• Update Time: 2025-06-08

(1S)-2-amino-1-(5,6-dichloropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(5,6-dichloropyridin-3-yl)ethan-1-ol
• 2227906-10-5
• EN300-1975361

• Inchi： 1S/C7H8Cl2N2O/c8-5-1-4(6(12)2-10)3-11-7(5)9/h1,3,6,12H,2,10H2/t6-/m1/s1
• InChI Key： GNPMDAFSILBOPA-ZCFIWIBFSA-N
• SMILES： ClC1=C(N=CC(=C1)[C@@H](CN)O)Cl

Computed Properties

• Exact Mass: 206.0013683g/mol
• Monoisotopic Mass: 206.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.1Ų

Additional information on (1S)-2-amino-1-(5,6-dichloropyridin-3-yl)ethan-1-ol

Introduction to (1S)-2-amino-1-(5,6-dichloropyridin-3-yl)ethan-1-ol (CAS No. 2227906-10-5)

(1S)-2-amino-1-(5,6-dichloropyridin-3-yl)ethan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227906-10-5, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a chiral center, which is crucial for its biological activity and specificity.

The< strong>5,6-dichloropyridin-3-yl moiety in the molecule plays a pivotal role in modulating its pharmacological properties. Pyridine derivatives are well-known for their diverse biological activities, and the introduction of chlorine atoms at the 5 and 6 positions enhances the compound's interaction with biological targets. This modification is particularly important in drug design, as it can influence the compound's solubility, metabolic stability, and binding affinity to enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>amino alcohols as key pharmacophores in drug development. The presence of an amino group at the 2-position and an alcohol group at the 1-position of the ethane chain provides multiple sites for functionalization, enabling the design of compounds with tailored biological activities. This structural flexibility makes (1S)-2-amino-1-(5,6-dichloropyridin-3-yl)ethan-1-ol a valuable scaffold for further derivatization and optimization.

In vitro studies have demonstrated that this compound exhibits promising activity against various biological targets. For instance, preliminary research suggests that it may interact with enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has been explored, indicating its potential use in central nervous system disorders.

The synthesis of< strong>(1S)-2-amino-1-(5,6-dichloropyridin-3-yl)ethan-1-ol involves multi-step organic reactions, including chiral resolution and functional group transformations. The use of advanced synthetic techniques ensures high enantiomeric purity, which is critical for achieving optimal pharmacological effects. Recent innovations in asymmetric synthesis have further improved the efficiency and scalability of producing this compound.

Evaluation of pharmacokinetic properties is essential for assessing the therapeutic potential of any drug candidate. Studies on (1S)-2-amino-1-(5,6-dichloropyridin-3-yl)ethan-1-ol have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are encouraging for its further development into a clinical candidate. Moreover, computational modeling has been utilized to predict its interaction with biological targets, providing insights into its mechanism of action.

The role of< strong>CAS No. 2227906-10-5 in identifying and characterizing this compound underscores its importance in scientific research. The CAS registry system ensures that researchers worldwide can accurately reference and utilize this compound in their studies. As more research emerges on this molecule, its significance in pharmaceutical development continues to grow.

Future directions for research on (1S)-2-amino-1-(5,6-dichloropyridin-3-yl)ethan-1-ol include exploring its efficacy in animal models and human clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into tangible therapeutic benefits. The compound's unique structure and promising biological activity make it a compelling candidate for further investigation.

In conclusion,< strong>(1S)-2-amino-1-(5,6-dichloropyridin-3-ylenthanenol represents a significant advancement in pharmaceutical chemistry. Its structural features and biological activities position it as a valuable tool for developing novel treatments across various therapeutic areas. As research progresses, this compound is expected to contribute significantly to the field of medicinal chemistry and drug discovery.